Cas no 2094261-11-5 (1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one)

• Product Name: 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one
• CAS No: 2094261-11-5
• MF: C₁₆H₁₃F₃N₂O₂
• MW: 322.281834363937
• CID: 6564300
• PubChem ID: 126822625
• Update Time: 2025-11-06

1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one
• AKOS030759888
• 1-{4-[2-methoxy-6-(trifluoromethyl)pyridin-3-yl]phenyl}azetidin-2-one
• 2094261-11-5
• 1-[4-[2-methoxy-6-(trifluoromethyl)pyridin-3-yl]phenyl]azetidin-2-one
• EN300-26600707
• Z2687617871

• Inchi： 1S/C16H13F3N2O2/c1-23-15-12(6-7-13(20-15)16(17,18)19)10-2-4-11(5-3-10)21-9-8-14(21)22/h2-7H,8-9H2,1H3
• InChI Key： SEACJRPPIKHRFB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=N1)OC)C1C=CC(=CC=1)N1C(CC1)=O)(F)F

Computed Properties

• Exact Mass: 322.09291215g/mol
• Monoisotopic Mass: 322.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one

Recent Advances in the Study of 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one (CAS: 2094261-11-5)

The compound 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one (CAS: 2094261-11-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one, which contribute to its ability to interact with specific biological targets. The presence of the trifluoromethyl group and the methoxy-substituted pyridine ring has been shown to enhance its binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its molecular interactions, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in inflammation and oncology. For instance, recent findings published in the Journal of Medicinal Chemistry revealed that 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one exhibits potent inhibitory activity against specific kinases, suggesting its potential as a targeted therapy for certain cancers. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, further support its translational potential.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore derivative compounds and improve the safety profile of 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one.

In conclusion, 1-{4-2-methoxy-6-(trifluoromethyl)pyridin-3-ylphenyl}azetidin-2-one represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activity warrant continued investigation to unlock its full therapeutic potential. Future studies should focus on optimizing its chemical properties and conducting rigorous clinical trials to evaluate its efficacy and safety in human subjects.